Cas no 1250147-76-2 (2,2-difluoro-3-hydroxy-3-methylhexanoic acid)

• Product name: 2,2-difluoro-3-hydroxy-3-methylhexanoic acid
• CAS No: 1250147-76-2
• MF: C₇H₁₂F₂O₃
• MW: 182.165189743042
• CID: 6569841
• PubChem ID: 62397046

2,2-difluoro-3-hydroxy-3-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-hydroxy-3-methylhexanoic acid
• EN300-1599448
• AKOS011684542
• 1250147-76-2

• Inchi： 1S/C7H12F2O3/c1-3-4-6(2,12)7(8,9)5(10)11/h12H,3-4H2,1-2H3,(H,10,11)
• InChI Key： JUYBLKCGEMXGBP-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(C(C)(CCC)O)F

Computed Properties

• Exact Mass: 182.07545056g/mol
• Monoisotopic Mass: 182.07545056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Medium-chain hydroxy acids and derivatives